{[5-isobutyl-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]thio}acetic acid

• IUPAC Name: 2-[[4-(4-methoxyphenyl)-5-(2-methylpropyl)-1,2,4-triazol-3-yl]sulfanyl]acetic acid
• InChI: InChI=1S/C15H19N3O3S/c1-10(2)8-13-16-17-15(22-9-14(19)20)18(13)11-4-6-12(21-3)7-5-11/h4-7,10H,8-9H2,1-3H3,(H,19,20)
• InChI Key: VBHWNHGQSDPMAH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1=NN=C(N1C2=CC=C(C=C2)OC)SCC(=O)O
• Molecular Formula: C15H19N3O3S
• Molecular Weight: 321.4 g/mol

Description

{[5-isobutyl-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]thio}acetic acid is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a member of the triazole family and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of {[5-isobutyl-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]thio}acetic acid is not fully understood. However, it has been reported to inhibit the activity of enzymes such as acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition leads to an increase in the levels of acetylcholine in the brain, which is beneficial in the treatment of neurodegenerative disorders.
Biochemical and Physiological Effects:
The biochemical and physiological effects of {[5-isobutyl-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]thio}acetic acid are still under investigation. However, studies have reported that this compound exhibits antioxidant activity, which may be beneficial in the treatment of oxidative stress-related disorders. Additionally, this compound has been shown to possess anti-inflammatory properties, which may be useful in the treatment of inflammatory disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using {[5-isobutyl-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]thio}acetic acid in lab experiments is its potential to exhibit a wide range of biological activities. Additionally, this compound is relatively easy to synthesize, which makes it readily available for research purposes. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on {[5-isobutyl-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]thio}acetic acid. One of the primary directions is to investigate its potential use in the treatment of neurodegenerative disorders. Additionally, further research is needed to fully understand the mechanism of action and the biochemical and physiological effects of this compound. Finally, studies should be conducted to evaluate the potential toxicity of this compound and its derivatives.

Scientific Research Applications

The scientific research applications of {[5-isobutyl-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]thio}acetic acid are diverse. One of the primary applications of this compound is in the field of medicinal chemistry. It has been reported to exhibit potential antimicrobial, antifungal, and antitumor activity. Additionally, this compound has been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.